Defective two-dimensional layered heterometallic phosphonates as highly efficient oxygen evolution electrocatalysts†

Inorganic Chemistry Frontiers Pub Date: 2021-08-06 DOI: 10.1039/D1QI00663K

Abstract

High-performance nonprecious electrocatalysts toward water splitting are in high demand but currently their development is still challenging. Here, we demonstrate that heterometallic two-dimensional (2D) metal phosphonates with improved catalytic activity and durability could be realized through defect engineering and heterometallic doping. The optimal electrocatalyst QAU-1-FeNi(1:2) exhibits prominent oxygen evolution reaction (OER) activity in alkaline electrolytes with a very low overpotential of 230 mV at 10 mA cm−2 and a small Tafel slope of 47 mV dec−1 and is superior to the commercial electrocatalyst IrO2. Meanwhile, QAU-1-FeNi(1:2) shows outstanding stability for at least 20 hours and continuous CV scanning for more than 2000 cycles. In this work, a novel strategy of optimization of phosphonate based electrocatalysts by defect engineering and heterometallic doping has been proposed, which has significant potential in the preparation of catalysts for energy conversion applications.

Graphical abstract: Defective two-dimensional layered heterometallic phosphonates as highly efficient oxygen evolution electrocatalysts
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